![molecular formula C19H22N2O4 B7532055 2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone](/img/structure/B7532055.png)
2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone, also known as EFPE, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, cancer, and depression. This compound has been shown to inhibit the NF-κB and STAT3 pathways, which are involved in the production of pro-inflammatory cytokines and the promotion of tumor growth. This compound has also been shown to enhance the expression of brain-derived neurotrophic factor (BDNF), which is involved in neurogenesis and the regulation of mood.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the reduction of tumor growth and metastasis, and the enhancement of neurogenesis. This compound has also been shown to have antioxidant and anti-apoptotic effects, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One advantage of 2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone is its relatively simple synthesis method, which allows for easy production in the laboratory. However, this compound has not yet been extensively studied in humans, and its safety and efficacy in clinical settings are not yet fully understood. Additionally, this compound may have limitations in terms of its bioavailability and pharmacokinetics, which may affect its therapeutic potential.
Future Directions
There are several potential future directions for research on 2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone, including further studies on its mechanism of action, optimization of its synthesis method, and investigation of its safety and efficacy in clinical settings. Additionally, this compound may have potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, which could be explored in future research.
Synthesis Methods
2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone can be synthesized using a multi-step process, starting with the reaction of furan-2-carbonyl chloride with piperazine to form 4-(furan-2-carbonyl)piperazine. This intermediate is then reacted with ethyl 2-bromoacetate to form 2-ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethanone, which is finally reacted with phenylmagnesium bromide to form this compound.
Scientific Research Applications
2-Ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone has been studied extensively for its potential therapeutic applications, including its use as an anti-inflammatory, anti-cancer, and anti-depressant agent. In particular, this compound has been found to inhibit the production of pro-inflammatory cytokines, reduce tumor growth and metastasis, and enhance neurogenesis in animal models.
Properties
IUPAC Name |
2-ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-2-24-17(15-7-4-3-5-8-15)19(23)21-12-10-20(11-13-21)18(22)16-9-6-14-25-16/h3-9,14,17H,2,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQRKFZRIKXBLBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.